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Compound of Interest

Compound Name: 4-(Benzyloxy)cyclohexanone

Cat. No.: B028227 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-(Benzyloxy)cyclohexanone in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Hazard Identification and Personal Protective Equipment
(PPE)
4-(Benzyloxy)cyclohexanone is classified with the following hazards:

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

Harmful if swallowed.[1]

To mitigate these risks, the following personal protective equipment is mandatory:
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PPE Category Item Specification

Eye/Face Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times to

protect against splashes. A

face shield may be required for

larger quantities or when there

is a significant splash risk.[2]

Hand Protection Chemical-resistant Gloves

Nitrile or other suitable

chemically resistant gloves

should be worn. Gloves must

be inspected before use and

disposed of properly after

handling.[2]

Body Protection
Laboratory Coat or Chemical-

resistant Apron

A lab coat should be worn to

protect street clothing. For

larger scale operations, a

chemical-resistant apron or

coveralls may be necessary.[2]

Respiratory Protection Fume Hood or Respirator

All handling of 4-

(Benzyloxy)cyclohexanone

should be conducted in a well-

ventilated area, preferably a

chemical fume hood, to

minimize inhalation of vapors.

[3] If a fume hood is not

available or ventilation is

inadequate, a NIOSH-

approved respirator with an

appropriate organic vapor

cartridge should be used.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for 4-(Benzyloxy)cyclohexanone:
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Property Value

CAS Number 2987-06-6[5]

Molecular Formula C₁₃H₁₆O₂[5]

Molecular Weight 204.27 g/mol [6]

Physical Form Liquid or Solid[6]

Boiling Point 118-120 °C at 0.14 Torr

Signal Word Warning[6]

GHS Pictogram GHS07 (Exclamation Mark)

Operational and Disposal Plans
A systematic approach to handling, from preparation to disposal, is critical for safety.

Experimental Workflow
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Safe Handling Workflow for 4-(Benzyloxy)cyclohexanone

Preparation

Handling & Experimentation

Post-Experiment & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area
(Ensure fume hood is operational)

Weigh/Measure Chemical in Fume Hood

Begin Experiment

Perform Experimental Procedure

Keep Containers Tightly Closed When Not in Use

Decontaminate Work Area

Complete Experiment

Segregate and Label Waste
('Hazardous Waste')

Dispose of Waste via
Licensed Professional Service

Click to download full resolution via product page

Safe handling workflow diagram.
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Detailed Methodologies
Handling and Storage:

Always handle 4-(Benzyloxy)cyclohexanone in a well-ventilated area, preferably within a

chemical fume hood.[3]

Avoid direct contact with the substance.[3]

Keep the container tightly closed when not in use.[3]

Store in a cool, well-ventilated area away from incompatible materials.[3]

Take precautionary measures against static discharge.

First Aid Measures:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

After skin contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[7]

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention if symptoms occur.[7]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Spill Response:

Evacuate non-essential personnel from the spill area.

Ensure adequate ventilation.

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,

earth, or vermiculite.[8]

Do not use combustible materials like paper towels to absorb the spill.[8]
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Carefully collect the absorbed material into a labeled, sealable container for hazardous

waste disposal.[8]

Clean the spill area with soap and water, collecting the cleaning materials for disposal as

hazardous waste.

Disposal Plan:

All waste materials contaminated with 4-(Benzyloxy)cyclohexanone, including empty

containers, absorbent materials from spills, and contaminated PPE, must be treated as

hazardous waste.

Collect waste in compatible, tightly sealed, and properly labeled containers. The label should

clearly state "Hazardous Waste" and identify the contents.

Dispose of the hazardous waste through a licensed professional waste disposal service in

accordance with all local, state, and federal regulations.[3] Do not dispose of it down the

drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-benzyloxy-cyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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